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Saxagliptin O-Sulfate Saxagliptin O-Sulfate
Brand Name: Vulcanchem
CAS No.: 1429782-94-4
VCID: VC0042800
InChI: InChI=1S/C18H25N3O5S/c19-8-13-2-12-3-14(12)21(13)16(22)15(20)17-4-10-1-11(5-17)7-18(6-10,9-17)26-27(23,24)25/h10-15H,1-7,9,20H2,(H,23,24,25)/t10?,11?,12-,13+,14+,15-,17?,18?/m1/s1
SMILES: C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)OS(=O)(=O)O)N
Molecular Formula: C18H25N3O5S
Molecular Weight: 395.474

Saxagliptin O-Sulfate

CAS No.: 1429782-94-4

Reference Standards

VCID: VC0042800

Molecular Formula: C18H25N3O5S

Molecular Weight: 395.474

Saxagliptin O-Sulfate - 1429782-94-4

CAS No. 1429782-94-4
Product Name Saxagliptin O-Sulfate
Molecular Formula C18H25N3O5S
Molecular Weight 395.474
IUPAC Name [3-[(1S)-1-amino-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-2-oxoethyl]-1-adamantyl] hydrogen sulfate
Standard InChI InChI=1S/C18H25N3O5S/c19-8-13-2-12-3-14(12)21(13)16(22)15(20)17-4-10-1-11(5-17)7-18(6-10,9-17)26-27(23,24)25/h10-15H,1-7,9,20H2,(H,23,24,25)/t10?,11?,12-,13+,14+,15-,17?,18?/m1/s1
Standard InChIKey BNWBSJYZDBLPKL-SGTAVMJGSA-N
SMILES C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)OS(=O)(=O)O)N
Synonyms (1S,3S,5S)-2-[(2S)-2-Amino-2-[3-(sulfooxy)tricyclo[3.3.1.13,7]dec-1-yl]acetyl]-2-Azabicyclo[3.1.0]hexane-3-carbonitrile_x000B_
Last Modified Aug 20 2021
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